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Compound of Interest

Compound Name: 1-(2-lodoethyl)-4-octylbenzene

Cat. No.: B019508

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and analytical
characterization of 1-(2-iodoethyl)-4-octylbenzene (CAS No. 162358-07-8), a key
intermediate in various organic syntheses. This document details the experimental protocols for
its preparation and outlines the methodologies for its characterization by Nuclear Magnetic
Resonance (NMR) and Mass Spectrometry (MS).

Spectroscopic and Physical Data

1-(2-lodoethyl)-4-octylbenzene is a clear, colorless oil.[1] It has a molecular formula of
CieHzsl and a molecular weight of 344.28 g/mol .[2]

Table 1: Physical and Chemical Properties

Property Value

CAS Number 162358-07-8
Molecular Formula CieHasl

Molecular Weight 344.28 g/mol [2]
Appearance Clear Colourless Qil[1]
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Nuclear Magnetic Resonance (NMR) Data

While specific spectral data for 1-(2-iodoethyl)-4-octylbenzene is not publicly available in

detail, the expected chemical shifts in *H and 3C NMR are based on the analysis of its

constituent functional groups. The following tables present predicted values.

Table 2: Predicted *H NMR Spectroscopic Data

Chemical Shift
Multiplicity Integration Assignment
(ppm)
~7.1 d 2H Ar-H
~7.0 d 2H Ar-H
~3.3 t 2H -CH2-I
~3.1 t 2H Ar-CHa-
~2.6 t 2H Ar-CHz- (octyl)
~1.6 m 2H -CH2-
~1.3 m 10H -(CH2)s-
~0.9 t 3H -CHs

Table 3: Predicted 3C NMR Spectroscopic Data
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Chemical Shift (ppm) Assignment
~ 142 Ar-C

~ 138 Ar-C

~ 129 Ar-CH

~128 Ar-CH

~ 40 Ar-CHz-

~ 36 Ar-CHz- (octyl)
~ 32 -CH2-

~31 -CH2-

~29 -(CH2)s-

~ 23 -CHa-

~14 -CHs

~5 -CHz-I

Mass Spectrometry (MS) Data

Mass spectrometry of 1-(2-iodoethyl)-4-octylbenzene is expected to show a molecular ion
peak corresponding to its molecular weight.

Table 4: Predicted Mass Spectrometry Data

m/z Interpretation
344 [M]* (Molecular ion)
217 M - 1]+

117 [CoH13]*

Experimental Protocols
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Synthesis of 1-(2-lodoethyl)-4-octylbenzene

A common synthetic route to 1-(2-iodoethyl)-4-octylbenzene involves the reaction of a
sulfonate ester precursor with an iodide salt.

Procedure:

In a 1-liter single-necked round-bottom flask equipped with a calcium chloride drying tube, 4-
octylphenethyl methanesulfonate (70 g) is dissolved in anhydrous tetrahydrofuran (500 mL).
The flask is shielded from light. The solution is stirred for 10 minutes, after which sodium iodide
(133 g) is added. The reaction mixture is stirred overnight at room temperature. Upon
completion, the solvent is removed by vacuum evaporation. The resulting residue is dissolved
in water (300 mL) and extracted with ethyl acetate (2 x 250 mL). The combined organic
extracts are washed sequentially with aqueous sodium thiosulfate and then dried over
anhydrous sodium sulfate. The final product, 1-(2-iodoethyl)-4-octylbenzene, is obtained after
vacuum concentration of the solvent.

NMR Spectroscopy

'H and 3C NMR Analysis:

NMR spectra are typically recorded on a 400 MHz or 500 MHz spectrometer. The sample is
dissolved in a deuterated solvent, commonly chloroform-d (CDCls), containing 0.03% (v/v)
tetramethylsilane (TMS) as an internal standard. *H NMR spectra are recorded with a sufficient
number of scans to obtain a good signal-to-noise ratio. 3C NMR spectra are acquired using a
proton-decoupling pulse sequence. Chemical shifts are reported in parts per million (ppm)
relative to TMS.

Mass Spectrometry

Mass Analysis:

Mass spectra can be obtained using an electron ionization (El) or electrospray ionization (ESI)
mass spectrometer. For El, the sample is introduced into the ion source, where it is bombarded
with electrons, causing ionization and fragmentation. The resulting ions are then separated
based on their mass-to-charge ratio (m/z). For ESI, the sample is dissolved in a suitable
solvent and infused into the spectrometer, where it is ionized by a high voltage.
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Synthesis and Analysis Workflow

The following diagram illustrates the workflow for the synthesis of 1-(2-iodoethyl)-4-
octylbenzene and its subsequent analysis.

Synthesis and Analysis Workflow of 1-(2-lodoethyl)-4-octylbenzene
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Caption: Synthesis and analysis workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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